![molecular formula C25H26ClNO3 B1225846 3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide](/img/structure/B1225846.png)
3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide
Overview
Description
3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide is a diarylmethane.
Scientific Research Applications
Antiproliferative Activity in Cancer Treatment
Recent research has identified compounds structurally similar to 3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide demonstrating significant antiproliferative activities. For instance, certain neolignans isolated from traditional Chinese medicine have shown potential in inhibiting cancer cell growth, particularly in human NSCLC A549 and H460 cell lines. These compounds work by inducing apoptosis in cancer cells via the mitochondrial pathway (Xinhua Ma et al., 2017).
Antimalarial Activity
Another area of application for similar compounds involves antimalarial activity. Research in this domain has focused on developing compounds that show significant activity against various strains of Plasmodium, the parasite responsible for malaria. These studies have highlighted the importance of specific molecular structures in enhancing antimalarial potency (L. M. Werbel et al., 1986).
Nematicidal Activity
Compounds with structures analogous to 3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide have also been explored for their nematicidal activity. These compounds have shown effectiveness against root-knot nematodes, which are significant agricultural pests (Sumona Kumari et al., 2014).
Pharmaceutical Development
In the pharmaceutical industry, structurally related compounds have been developed for various therapeutic applications. These include the development of selective androgen receptor modulators for treating androgen-dependent diseases, and the design of kappa opioid receptor antagonists (Di Wu et al., 2006) (F. Carroll et al., 2006).
Biochemical Research
In biochemical research, compounds with a similar structure have been utilized for elucidating molecular structures and stereochemistry in studies related to cancer chemotherapy and other medical applications (A. Camerman et al., 1978).
Quantum Chemical Studies
Additionally, quantum chemical studies on analog compounds have provided insights into their molecular interactions and properties, furthering our understanding of their potential as therapeutic agents (I. Otuokere et al., 2015).
properties
Product Name |
3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide |
|---|---|
Molecular Formula |
C25H26ClNO3 |
Molecular Weight |
423.9 g/mol |
IUPAC Name |
3-(5-chloro-2-hydroxyphenyl)-3-phenyl-N-[(4-propan-2-yloxyphenyl)methyl]propanamide |
InChI |
InChI=1S/C25H26ClNO3/c1-17(2)30-21-11-8-18(9-12-21)16-27-25(29)15-22(19-6-4-3-5-7-19)23-14-20(26)10-13-24(23)28/h3-14,17,22,28H,15-16H2,1-2H3,(H,27,29) |
InChI Key |
GKTLATIRVIDXLX-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=C(C=C1)CNC(=O)CC(C2=CC=CC=C2)C3=C(C=CC(=C3)Cl)O |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)CNC(=O)CC(C2=CC=CC=C2)C3=C(C=CC(=C3)Cl)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
